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Compound of Interest

Compound Name: Alectinib-d6

Cat. No.: B15142617 Get Quote

Disclaimer: This guide is intended for researchers, scientists, and drug development

professionals. The following safety and handling guidelines are based on available data for

Alectinib. While Alectinib-d6 is a deuterated form of Alectinib and is expected to have very

similar properties, specific safety data for Alectinib-d6 is not readily available. Therefore, it is

crucial to handle Alectinib-d6 with the same precautions as Alectinib and to consult the

specific material safety data sheet (MSDS) provided by the supplier.

Introduction
Alectinib is a potent and highly selective second-generation anaplastic lymphoma kinase (ALK)

inhibitor used in the treatment of non-small cell lung cancer (NSCLC).[1][2][3] Alectinib-d6 is a

deuterated analog of Alectinib, often used as an internal standard in pharmacokinetic studies or

as a tool for metabolic profiling. The incorporation of deuterium atoms can alter the metabolic

fate of the molecule, but it is not expected to significantly change its fundamental chemical

reactivity or pharmacological and toxicological properties. Therefore, the handling procedures

for Alectinib-d6 should mirror those for Alectinib.

This guide provides a comprehensive overview of the safety and handling guidelines for

Alectinib-d6, based on the available information for Alectinib.

Hazard Identification and Classification
Alectinib is classified as a hazardous substance. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15142617?utm_src=pdf-interest
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://academic.oup.com/bcsj/article/98/3/uoaf019/8058685
https://www.medkoo.com/drug_syntheses/5
https://pubmed.ncbi.nlm.nih.gov/36375271/
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://www.benchchem.com/product/b15142617?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC468081000&productDescription=ALECTINIB+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Hazard Identification for Alectinib

Hazard Class Category Hazard Statement

Acute Oral Toxicity 4 Harmful if swallowed.[4]

Acute Dermal Toxicity 4 Harmful in contact with skin.[4]

Acute Inhalation Toxicity 4 Harmful if inhaled.[4]

Skin Corrosion/Irritation 2 Causes skin irritation.[4][5]

Serious Eye Damage/Irritation 2
Causes serious eye irritation.

[4][5]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects.[6]

Reproductive Toxicity 2
Suspected of damaging fertility

or the unborn child.[6]

Specific Target Organ Toxicity

(Single Exposure)
3

May cause respiratory

irritation.[7]

Specific Target Organ Toxicity

(Repeated Exposure)
2

May cause damage to organs

through prolonged or repeated

exposure.[6]

Data extrapolated from Alectinib MSDS.[4][6][7]

Experimental Protocols for Safe Handling
3.1. Personal Protective Equipment (PPE)

When handling Alectinib-d6, appropriate personal protective equipment must be worn at all

times. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected

before use and changed immediately if contaminated.[8]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[8]
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Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes and dust.[8]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.[7]

3.2. Engineering Controls

Alectinib-d6 should be handled in a well-ventilated area. A chemical fume hood is

recommended for all weighing and dissolution procedures to minimize inhalation exposure.

3.3. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store Alectinib-d6 in a tightly sealed, labeled container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[4] Some suppliers

recommend storing the material in a freezer to maintain product quality.[4]

Access to the storage area should be restricted to authorized personnel.

3.4. Weighing and Dissolution

Perform all weighing and transfer operations within a chemical fume hood to contain any

dust.

Use a dedicated, clean spatula and weighing vessel.

To dissolve the compound, add the solvent slowly to the Alectinib-d6 powder to avoid

splashing.

Ensure the container is securely capped before vortexing or sonicating to aid dissolution.

3.5. Spill and Waste Disposal

In case of a spill, evacuate the area and prevent the spread of the material.
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For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[4]

For large spills, follow institutional emergency procedures.

All waste contaminated with Alectinib-d6 should be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not allow the product to

enter the sewage system.[6]

3.6. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[7]
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Caption: Workflow for the Safe Handling of Alectinib-d6.
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Caption: Simplified ALK Signaling Pathway Inhibition by Alectinib.

Conclusion
While specific safety and handling data for Alectinib-d6 are limited, a conservative approach

dictates that it should be handled with the same precautions as its non-deuterated counterpart,

Alectinib. By adhering to the guidelines outlined in this document, researchers can minimize

their risk of exposure and ensure a safe laboratory environment. It is imperative to always

consult the most current MSDS provided by the supplier and to follow all institutional and

regulatory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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